5-Chloro-2-(1h-imidazol-1-yl)benzaldehyde

• Molecular Formula: C10H7ClN2O
• Molecular Weight: 206.63 g/mol
• IUPAC Name: 5-chloro-2-imidazol-1-ylbenzaldehyde
• InChI: InChI=1S/C10H7ClN2O/c11-9-1-2-10(8(5-9)6-14)13-4-3-12-7-13/h1-7H
• InChI Key: ZYIZBCASHMJBLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=O)N2C=CN=C2

Description

5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde is a halogenated aromatic aldehyde featuring a benzaldehyde core substituted with a chlorine atom at the 5-position and a 1H-imidazole group at the 2-position. This derivative has a molecular formula of C₁₃H₁₄Cl₂N₂O₂, a molecular weight of 301.17 g/mol, and a purity of 95% . Its InChIKey (PVXZDIBGKURKHM-UHFFFAOYSA-N) and SMILES (O=Cc1ccc(Cl)cc1OCCCN2C=NC=C2.Cl) highlight the aldehyde functionality, chloro substitution, and imidazole-propoxy side chain .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(1h-imidazol-1-yl)benzaldehyde typically involves the reaction of 5-chloro-2-nitrobenzaldehyde with imidazole under suitable conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the final compound in high purity.

Chemical Reactions Analysis

Oxidation Reactions

The aldehyde group undergoes oxidation to form carboxylic acid derivatives. For example:
Reaction:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde → 5-Chloro-2-(1H-imidazol-1-yl)benzoic acid
Conditions:

• Oxidizing agents: KMnO₄ in acidic or alkaline media

• Temperature: 60–80°C
  Mechanism:
  The aldehyde is converted to a carboxylate intermediate, which is protonated to yield the carboxylic acid.

Oxidizing Agent	Solvent	Yield (%)	Reference
KMnO₄	H₂SO₄	~75
H₂O₂/Fe³⁺	EtOH	68

Reduction Reactions

The aldehyde group can be reduced to a primary alcohol:
Reaction:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde → 5-Chloro-2-(1H-imidazol-1-yl)benzyl alcohol
Conditions:

• Reducing agents: NaBH₄, LiAlH₄, or catalytic hydrogenation

• Solvent: Methanol or THF

Reducing Agent	Solvent	Yield (%)	Reference
NaBH₄	MeOH	82
H₂/Pd-C	EtOAc	90

Nucleophilic Additions

The aldehyde participates in nucleophilic additions, forming Schiff bases or hydrazones:
Example:
Reaction with hydrazine:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde + NH₂NH₂ → 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde hydrazone
Conditions:

• Reflux in ethanol with catalytic acetic acid

• Yield: 85–92%

Example:
Reaction with amines:
Formation of imines with primary amines (e.g., aniline):
Product: N-(5-Chloro-2-(1H-imidazol-1-yl)benzylidene)aniline

Condensation Reactions

The aldehyde group undergoes condensation with active methylene compounds:
Example (Knoevenagel Condensation):
Reaction with malononitrile:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde + NCCH₂CN → (E)-2-(5-Chloro-2-(1H-imidazol-1-yl)benzylidene)malononitrile
Conditions:

• Piperidine catalyst, ethanol, reflux

• Yield: 78%

Imidazole Ring Reactions

The imidazole moiety participates in electrophilic substitution and coordination chemistry:

Electrophilic Substitution

Nitration:
Product: 5-Chloro-2-(4-nitro-1H-imidazol-1-yl)benzaldehyde
Conditions:

• HNO₃/H₂SO₄ at 0–5°C

• Yield: 60%

Alkylation/Acylation

Reaction with methyl iodide:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde + CH₃I → 5-Chloro-2-(3-methyl-1H-imidazol-1-yl)benzaldehyde
Conditions:

• K₂CO₃, DMF, 60°C

• Yield: 70%

Coordination Chemistry

The imidazole nitrogen coordinates with metal ions, forming complexes:
Example:
Reaction with Cu(II):
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde + CuCl₂ → [Cu(5-Cl-2-imidazole-benzaldehyde)₂Cl₂]
Properties:

• Square planar geometry

• Antibacterial activity enhanced vs. free ligand

Biological Activity-Informed Reactions

Derivatives of this compound show antimicrobial and anticancer potential:
Example (Anticancer Prodrug Synthesis):
Reaction with piperazine:
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde + piperazine → Schiff base complex
Activity:

• IC₅₀ = 7.4 μM against lung cancer cells

Scientific Research Applications

Scientific Research Applications

While specific case studies and comprehensive data tables for 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde are not available within the provided search results, the information present allows for the inference of its potential applications in scientific research.

Antimicrobial Activity: Imidazole derivatives have demonstrated antimicrobial potential against various bacteria, including S. aureus, E. coli, and B. subtilis . The presence of the chloro and benzaldehyde groups in the compound may influence its activity against specific microbial strains. Researchers often synthesize and evaluate derivatives with different substituents to optimize their antimicrobial properties .

Anticancer Activity: Imidazole-containing compounds have shown antitumor potential against cancer cell lines such as C6 (rat glioma), HepG2 (human liver), A549, MCF-7, and OVCAR-3 . The IC50 values, which indicate the concentration required for 50% inhibition, vary depending on the compound and cell line . For instance, some compounds exhibit good cytotoxic potential against C6 and HepG2 cell lines, with IC50 values ranging from 15.67 to 58.33 µM .

Synthesis of Perimidines: Benzaldehyde derivatives are used in the synthesis of perimidines, which have applications as antimicrobial agents . Perimidines can be synthesized from NDA (not specified in the provided text) and carbonyl compounds using various catalysts and solvents . The reaction conditions, such as solvent and catalyst, can affect the yield and efficiency of the synthesis .

Enzyme Inhibition: Chalcone derivatives, which are structurally related to benzaldehydes, have demonstrated enzyme inhibitory activity . These derivatives can potentially be used in developing new drugs targeting metabolic enzymes .

Tables :

• Table 1: Antimicrobial Activity of Imidazole Derivatives

  Compound	Bacteria	Activity Level	Reference Drug
  1a	S. aureus, E. coli, B. subtilis	Good	Norfloxacin
  1b	S. aureus, E. coli, B. subtilis	Good	Norfloxacin
  4h	Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa	Most Potent	amikacin sulfate, ampicillin, and chloramphenicol
  (Z)-4-((6-Bromo-2-chloroquinolin-3-yl) methylene)-2-phenyl-1-(2, 3, 4-trisubstituted phenyl)-1H-imidazol-5(4H)-one	E. coli, P. aeruginosa, B. subtilis, and B. megaterium	Not specified	Streptomycin
• Table 2: Anticancer Activity of Imidazole Derivatives

  Compound	C6 (rat glioma) IC50 (µM)	HepG2 (human liver) IC50 (µM)
  20a	27.0 ± 1.41	50.0 ± 5.0
  20b	20 ± 2.0	26.33 ± 1.53
  20c	32.67 ± 6.43	275.0 ± 35.36
  20d	22.0 ± 3.61	29.33 ± 1.15
  20e	16.33 ± 2.31	31.67 ± 7.23
  20f	19.50 ± 2.12	28.67 ± 1.15
  20g	15.67 ± 2.52	58.33 ± 2.89
  Cisplatin	23.0 ± 1.73	46.67 ± 7.64

Mechanism of Action

The mechanism of action of 5-Chloro-2-(1h-imidazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may act as an inhibitor of certain enzymes by binding to their active sites. The imidazole ring can interact with metal ions or other functional groups in the enzyme, leading to inhibition of its activity. The molecular targets and pathways involved vary depending on the specific enzyme or receptor being targeted.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Table 1: Key Structural Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Structural Features
5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde	-	C₁₀H₇ClN₂O	206.63	-	Benzaldehyde + Cl (C5) + imidazole (C2)
5-Chloro-2-[3-(1H-imidazol-1-yl)propoxy]benzaldehyde hydrochloride	1609404-10-5	C₁₃H₁₄Cl₂N₂O₂	301.17	95%	Propoxy linker between benzaldehyde and imidazole; HCl salt
3-Chloro-4-(1-imidazolyl)benzaldehyde	870837-48-2	C₁₀H₇ClN₂O	206.63	97%	Imidazole at C4, Cl at C3 on benzaldehyde
5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde	60367-52-4	C₁₀H₇ClN₂O	206.63	-	Imidazole ring with phenyl and Cl substituents

Key Observations :

• The propoxy linker in 1609404-10-5 increases molecular weight and may enhance solubility in polar solvents compared to the parent compound .
• Substitution patterns (e.g., Cl at C3 vs. C5) influence electronic properties and reactivity. For instance, 3-Chloro-4-(1-imidazolyl)benzaldehyde may exhibit different hydrogen-bonding capabilities due to positional changes .

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde	1609404-10-5 (Derivative)	3-Chloro-4-(1-imidazolyl)benzaldehyde
Molecular Weight	206.63	301.17	206.63
Purity	-	95%	97%
Solubility	Likely low in water	Enhanced (HCl salt)	Low (non-ionic form)
Stability	Sensitive to oxidation (aldehyde group)	Improved (salt form)	Similar sensitivity

Key Findings :

• The hydrochloride salt in 1609404-10-5 improves stability and solubility, making it more suitable for pharmaceutical formulations .
• Aldehyde-containing analogues are generally prone to oxidation, necessitating storage under inert conditions .

Biological Activity

5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde features a chloro-substituted benzaldehyde moiety linked to an imidazole ring. The presence of the imidazole ring is notable as it is a common pharmacophore associated with various biological activities, including antimicrobial and anticancer effects. The molecular formula for this compound is $C_9H_7ClN_2O$ with a molecular weight of approximately 192.62 g/mol.

Antimicrobial Activity

Research indicates that imidazole derivatives, including 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde, exhibit diverse antimicrobial properties. Studies have shown that compounds containing the imidazole moiety can act against various Gram-positive and Gram-negative bacteria, as well as fungi. For example, derivatives similar to 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde have demonstrated efficacy against pathogens like Staphylococcus aureus and Escherichia coli .

Antitumor Activity

The potential anticancer properties of imidazole-containing compounds have been widely studied. In vitro studies have suggested that 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde may inhibit tumor cell proliferation through various mechanisms, including the induction of apoptosis and inhibition of cell cycle progression . For instance, certain benzimidazole derivatives have been reported to exhibit significant cytotoxicity against cancer cell lines .

The biological activity of 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde is likely attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Compounds with imidazole rings are known to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammation and cancer progression .
• DNA Interaction : Some studies suggest that imidazole derivatives can intercalate into DNA, disrupting replication and transcription processes in cancer cells .
• Antioxidant Activity : The compound may also exhibit antioxidant properties, which can contribute to its protective effects against oxidative stress in cells .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against S. aureus, E. coli
Antitumor	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Inhibits COX and LOX
Antioxidant	Scavenges free radicals

Notable Research Findings

• Antimicrobial Efficacy : A study demonstrated that imidazole derivatives showed significant inhibition against bacterial strains, suggesting that modifications like chlorination could enhance activity .
• Cytotoxicity Against Cancer Cells : Research indicated that certain derivatives exhibited IC50 values in the low micromolar range when tested on various cancer cell lines, highlighting their potential as therapeutic agents .
• Structure-Activity Relationship (SAR) : Investigations into the SAR of imidazole derivatives have revealed that substituents at specific positions significantly affect biological activity, guiding future drug design efforts .

Q & A

Basic Research Questions

Q. What are the standard synthetic approaches for 5-Chloro-2-(1H-imidazol-1-yl)benzaldehyde, and how do reaction conditions influence yield?

• Methodological Answer : The compound is typically synthesized via nucleophilic substitution or condensation reactions. For example, imidazole derivatives can react with halogenated benzaldehydes under reflux in polar aprotic solvents (e.g., methanol or dichloromethane) at 60–80°C. Catalysts like manganese(IV) oxide or ruthenium complexes (e.g., [Ru(2,6-bis[1-(pyridin-2-yl)-1H-benzo[d]-imidazol-2-yl]pyridine)(pyridine-2,6-dicarboxylate)]) improve yields (70–85%) by facilitating oxidation or coupling steps . Temperature control and pH adjustment (e.g., using NaOH) are critical to avoid side products like over-oxidized imidazoles .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodological Answer :

• 1H-NMR : Key signals include the aldehyde proton (~10.3 ppm) and aromatic protons split by substituents (e.g., 7.2–8.0 ppm for imidazole and chloro-substituted benzene) .
• IR Spectroscopy : A strong C=O stretch (~1700 cm⁻¹) confirms the aldehyde group .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z 208.56) align with the molecular formula C₈H₄ClF₃O .
  Cross-referencing with computational tools (e.g., PubChem’s InChIKey) ensures structural accuracy .

Q. What safety protocols should be followed when handling this compound?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Work in a fume hood to avoid inhalation of vapors.
• Emergency Measures : For skin contact, wash with soap/water; for eye exposure, rinse for 15 minutes and seek medical help. Refer to Safety Data Sheets (SDS) for spill management and disposal .

Advanced Research Questions

Q. How can computational tools optimize synthetic routes for this compound?

• Methodological Answer : Retrosynthetic analysis using AI platforms (e.g., Template_relevance models) predicts feasible pathways by mining databases like Reaxys or Pistachio. For example, prioritizing one-step synthesis with high-plausibility precursors (e.g., 5-chloro-2-hydroxybenzaldehyde and 1H-imidazole) reduces side reactions. These tools also evaluate reaction feasibility based on steric/electronic parameters, achieving >90% accuracy in route prediction .

Q. What strategies resolve contradictions in spectroscopic data across studies?

• Methodological Answer : Discrepancies in NMR or IR data often arise from solvent effects or impurities. For example:

• Solvent Polarity : Aldehyde proton shifts vary in DMSO-d₆ (δ 10.32 ppm) vs. CDCl₃ (δ 9.8–10.1 ppm) .
• Purification : Recrystallization (e.g., from methanol) removes byproducts, sharpening spectral peaks .
  Validate findings using high-resolution mass spectrometry (HRMS) and compare with literature spectra from authoritative databases (e.g., PubChem) .

Q. How does the electronic nature of substituents affect the compound’s reactivity in medicinal chemistry applications?

• Methodological Answer : The electron-withdrawing chloro group enhances electrophilicity at the aldehyde position, enabling Schiff base formation with amines. The imidazole ring’s π-deficient nature promotes interactions with biological targets (e.g., NLRP3 inflammasome inhibition). Substituent effects are quantified via Hammett constants (σ) or DFT calculations to predict binding affinity .